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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-(Dimethylaminomethyl)furfuryl
alcohol hydrochloride, a furan derivative primarily known as Ranitidine Impurity F. The

document details its chemical structure, physicochemical properties, and synthesis. While its

biological activity is not extensively studied, its role as a corrosion inhibitor is discussed. This

guide aims to be a valuable resource for professionals in research and drug development by

consolidating available data, including experimental protocols and structural information.

Chemical Identity and Structure
5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is the hydrochloride salt of 5-

(Dimethylaminomethyl)furfuryl alcohol. It is classified as a furan derivative.

Chemical Structure:

The chemical structure of 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is

presented below. The molecule consists of a furan ring substituted with a dimethylaminomethyl

group at the 5-position and a hydroxymethyl group at the 2-position. The amine is protonated to

form the hydrochloride salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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